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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-4-

nitrobenzoate

Cat. No.: B161313 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical intermediates is paramount to ensuring laboratory safety and experimental

integrity. Methyl 2-(bromomethyl)-4-nitrobenzoate, a key reagent in various synthetic

pathways, including the synthesis of the immunomodulatory agent Lenalidomide, warrants

particular attention due to its hazardous properties.[1][2][3] This in-depth technical guide

provides a comprehensive overview of the safety and handling precautions necessary when

working with this compound.

Chemical and Physical Properties
Methyl 2-(bromomethyl)-4-nitrobenzoate is a solid organic compound.[4] A summary of its

key physical and chemical properties is provided in Table 1. Understanding these properties is

the first step in a thorough risk assessment.
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Property Value Source

Chemical Formula C₉H₈BrNO₄ [1][4]

Molecular Weight 274.07 g/mol [1][4]

Appearance Solid [4]

CAS Number 133446-99-8 [1][2][3]

Storage Class 11 - Combustible Solids [4]

Hazard Identification and Classification
Methyl 2-(bromomethyl)-4-nitrobenzoate is classified as a hazardous substance. It is an

alkylating agent, a class of compounds known for their high reactivity and potential to cause

significant harm.[5] Alkylating agents are often toxic and carcinogenic due to their ability to

alkylate DNA, which can lead to cytotoxic, mutagenic, and carcinogenic effects. The primary

health hazards are summarized in Table 2.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

Skin Sensitization

(Category 1)
GHS07 Warning

H317: May cause an

allergic skin reaction.

Skin

Corrosion/Irritation
- - Causes skin irritation.

Serious Eye

Damage/Eye Irritation
- -

Causes serious eye

irritation.

Note: Hazard classifications can vary between suppliers and based on the concentration of the

substance.
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given its hazardous nature, strict adherence to safety protocols is mandatory when handling

Methyl 2-(bromomethyl)-4-nitrobenzoate.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk:

Eye Protection: Chemical splash goggles are required at all times. A face shield should also

be worn when handling larger quantities or when there is a significant risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves

should be inspected before use and disposed of properly after handling the compound.

Skin and Body Protection: A fully buttoned lab coat is mandatory. For tasks with a higher risk

of exposure, consider additional protective clothing.

Respiratory Protection: All work with Methyl 2-(bromomethyl)-4-nitrobenzoate should be

conducted within a certified laboratory chemical fume hood to prevent inhalation of any dust

or vapors.

Engineering Controls
Chemical Fume Hood: All weighing, handling, and reactions involving this compound must

be performed in a properly functioning chemical fume hood.

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any

hazardous vapors.

Safe Handling Practices
Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapors. Avoid contact

with skin, eyes, and clothing.

Weighing: Weigh the solid compound carefully within the fume hood to avoid generating

dust.
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Spill Management: In case of a small spill, alert personnel in the area. The spill should be

treated with an inert absorbent material and collected into a labeled hazardous waste

container. For larger spills, evacuate the area and follow institutional emergency procedures.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Storage and Disposal
Proper storage and waste management are critical for maintaining a safe laboratory

environment.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Location: Store in a designated corrosives or combustibles area, away from incompatible

materials such as strong oxidizing agents and bases.

Segregation: Segregate from easily oxidized substances, alkalis, and reducing agents.

Disposal
Waste Classification: All waste containing Methyl 2-(bromomethyl)-4-nitrobenzoate,

including contaminated lab supplies (e.g., gloves, filter paper), must be treated as hazardous

waste.

Waste Containers: Collect waste in clearly labeled, sealed, and compatible containers. Label

as "Hazardous Waste" and specify "Halogenated Organic Waste."

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not release into the environment.

First Aid Measures
In the event of exposure, immediate action is crucial.
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Mechanisms
To further clarify the necessary precautions and the compound's mode of action, the following

diagrams are provided.
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Preparation & Planning

Handling Operations (in Fume Hood)

Cleanup & Disposal

Conduct Risk Assessment

Review Standard Operating Procedure (SOP)

Verify PPE Availability & Condition

Weigh Compound

Set up Reaction

Perform Reaction Workup

Decontaminate Glassware & Surfaces

Segregate Halogenated Waste

Dispose of Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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